3-[(3-Ethylthiophene-2-carbonyl)amino]-2-hydroxy-2-methylpropanoic acid

• IUPAC Name: 3-[(3-ethylthiophene-2-carbonyl)amino]-2-hydroxy-2-methylpropanoic acid
• InChI: InChI=1S/C11H15NO4S/c1-3-7-4-5-17-8(7)9(13)12-6-11(2,16)10(14)15/h4-5,16H,3,6H2,1-2H3,(H,12,13)(H,14,15)
• InChI Key: QSZPTPZXOLQZSW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(SC=C1)C(=O)NCC(C)(C(=O)O)O
• Molecular Formula: C11H15NO4S
• Molecular Weight: 257.31 g/mol

Description

3-[(3-Ethylthiophene-2-carbonyl)amino]-2-hydroxy-2-methylpropanoic acid, also known as ETCA, is a synthetic compound that has been widely used in scientific research. It is a derivative of the amino acid threonine and is structurally similar to other amino acids that play important roles in biological processes. ETCA has been studied for its potential use in the treatment of various diseases and disorders, including cancer, inflammation, and neurodegenerative diseases.

Mechanism of Action

The exact mechanism of action of 3-[(3-Ethylthiophene-2-carbonyl)amino]-2-hydroxy-2-methylpropanoic acid is not fully understood, but it is thought to work by inhibiting the activity of certain enzymes and pathways that are involved in inflammation and cancer cell growth. This compound has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory molecules in the body. It has also been shown to inhibit the activity of the nuclear factor kappa B (NF-κB) pathway, which is involved in the regulation of inflammation and cell growth.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in the body. It has been shown to reduce inflammation and oxidative stress, and to inhibit the growth and proliferation of cancer cells. This compound has also been shown to have neuroprotective effects, and has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-[(3-Ethylthiophene-2-carbonyl)amino]-2-hydroxy-2-methylpropanoic acid in lab experiments is its specificity and selectivity. This compound has been shown to selectively inhibit the activity of certain enzymes and pathways, making it a useful tool for studying the role of these enzymes and pathways in various biological processes. However, one of the limitations of using this compound in lab experiments is its potential toxicity. This compound has been shown to have cytotoxic effects at high concentrations, which can limit its use in certain experiments.

Future Directions

There are a number of future directions for the study of 3-[(3-Ethylthiophene-2-carbonyl)amino]-2-hydroxy-2-methylpropanoic acid. One area of research is the development of new derivatives of this compound that have improved efficacy and selectivity. Another area of research is the study of the potential use of this compound in combination with other drugs or therapies, to enhance its therapeutic effects. Finally, the study of the potential use of this compound in the treatment of other diseases and disorders, such as autoimmune diseases and cardiovascular disease, is an area of ongoing research.

Synthesis Methods

The synthesis of 3-[(3-Ethylthiophene-2-carbonyl)amino]-2-hydroxy-2-methylpropanoic acid involves several steps, including the reaction of 3-ethylthiophene-2-carboxylic acid with thionyl chloride, followed by the addition of N,N-dimethylformamide and triethylamine. The resulting product is then reacted with L-threonine methyl ester hydrochloride to yield this compound.

Scientific Research Applications

3-[(3-Ethylthiophene-2-carbonyl)amino]-2-hydroxy-2-methylpropanoic acid has been studied extensively for its potential use in scientific research. It has been shown to have anti-inflammatory and anti-cancer properties, and has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. This compound has also been studied for its potential use in the treatment of various types of cancer, including breast cancer, prostate cancer, and lung cancer.